3-[(4-fluorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one

• Molecular Formula: C16H14FNO4
• Molecular Weight: 303.28 g/mol
• IUPAC Name: 3-(4-fluoroanilino)-6,7-dimethoxy-3H-2-benzofuran-1-one
• InChI: InChI=1S/C16H14FNO4/c1-20-12-8-7-11-13(14(12)21-2)16(19)22-15(11)18-10-5-3-9(17)4-6-10/h3-8,15,18H,1-2H3
• InChI Key: SOPLKQVXBVTWCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(OC2=O)NC3=CC=C(C=C3)F)OC

Description

3-[(4-Fluorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one is a benzofuranone derivative characterized by a fused bicyclic core structure with methoxy groups at positions 6 and 7 and a 4-fluorophenylamino substituent at position 3. The 4-fluorophenyl group likely influences electronic properties and molecular planarity, which may impact binding interactions in biological systems.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Oxidation and Reduction Reactions

• Oxidation of alcohol intermediates : MnO$_2$ is used to oxidize propargyl alcohol intermediates to aldehydes during benzofuran synthesis (e.g., converting [6,7-dimethoxy-2-(4-methoxybenzyloxymethyl)-benzofuran-4-yl]-methanol to its aldehyde derivative) .

• Reductive amination : Sodium cyanoborohydride (NaBH$_3$CN) facilitates reductive amination of ketone intermediates with primary amines, though this method is less common for the target compound due to steric hindrance from the fluorophenyl group.

Cycloaddition and Ring-Opening Reactions

The benzofuran scaffold participates in 1,3-dipolar cycloadditions with alkynes or nitrile oxides, forming fused heterocycles. For instance:

• Reaction with phenylacetylene in the presence of Cu(I) catalysts generates pyrano-benzofuran derivatives, though yields drop to ~40% due to competing side reactions .

• Acid-catalyzed ring-opening : Under strongly acidic conditions (e.g., H$_2$SO$_4$), the lactone ring opens to form a carboxylic acid intermediate, which can re-close under basic conditions .

Functional Group Transformations

Reaction Type	Reagents/Conditions	Product	Yield (%)	Reference
Sulfonylation	3,4-Dimethoxybenzenesulfonyl chloride, pyridine	Sulfonamide derivative	68
Halogenation	NBS (N-bromosuccinimide), AIBN	5-Bromo derivative	55
Methylation	CH$_3$I, K$_2$CO$_3$ in acetone	N-Methylated analog	82

Acid/Base-Mediated Rearrangements

• Lactone ring stability : The compound resists hydrolysis in neutral aqueous solutions but undergoes rapid ring-opening above pH 9, forming a water-soluble carboxylate .

• Thermal rearrangement : Heating to 150°C in toluene induces a Claisen rearrangement, producing a dihydrofuran derivative with 73% yield .

Catalytic Modifications

• Palladium-catalyzed cross-coupling : Suzuki-Miyaura reactions with aryl boronic acids introduce substituents at position 5 of the benzofuran ring. For example, coupling with 4-methoxyphenylboronic acid proceeds with 58% yield using Pd(PPh$_3$)$_4$ .

• Enzyme-mediated resolution : Lipase PS-30 selectively hydrolyzes the (R)-enantiomer in racemic mixtures, achieving >90% enantiomeric excess for chiral derivatives.

Photochemical Reactions

UV irradiation (254 nm) in methanol generates a radical at the 4-fluorophenyl group, leading to dimerization or hydrogen abstraction products. Quantum yield measurements indicate Φ = 0.12 ± 0.03 for this process .

Key Research Findings

• Solvent effects : Reaction yields improve by 15–20% when using polar aprotic solvents (e.g., DMSO) versus THF, attributed to better stabilization of transition states .

• Steric effects : Bulkier N-substituents on the 4-fluorophenyl group reduce NAS efficiency by 30–40% due to hindered approach to the benzofuran carbonyl .

• Electronic effects : Fluorine substitution enhances electrophilicity of the carbonyl carbon, increasing reaction rates with amines by 2.3× compared to non-fluorinated analogs .

Stability Data

Condition	Half-Life	Degradation Products
pH 1.2 (37°C)	8.2 hr	6,7-Dimethoxy-2-benzofuran-1(3H)-one
UV light (300 nm)	45 min	4-Fluorophenyl isocyanate
75% RH, 40°C	28 days	No significant degradation

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism is context-dependent, but it likely involves interactions with cellular targets (e.g., receptors, enzymes).
• Further research is needed to elucidate specific pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-[(3-Trifluoromethylphenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one

• Structural Difference : Replaces the 4-fluorophenyl group with a 3-trifluoromethylphenyl substituent.
• Impact: The CF₃ group is strongly electron-withdrawing, which may enhance metabolic stability but reduce solubility compared to the fluoro analog. The meta-substitution (vs.
• Synthesis : Prepared via analogous methods, with crystallization in DMF yielding isostructural crystals suitable for X-ray diffraction .

3-[(4-Methylpyridin-2-yl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one

• Structural Difference : Substitutes the 4-fluorophenyl group with a 4-methylpyridinyl moiety.
• Impact: The pyridine ring introduces a basic nitrogen, improving water solubility and enabling hydrogen-bonding interactions.

Pharmacopeial Isobenzofuranone Derivatives

• Examples: 3-(3-Dimethylaminopropyl)-3-(4-fluorophenyl)-6-cyano-1(3H)-isobenzofuranone (USP41, entry e) . Halogenated analogs (chloro, bromo) at position 5 of the benzofuranone core.
• Impact: The dimethylaminopropyl chain in entry e increases hydrophilicity, while cyano or halogen substituents modulate electronic properties and steric effects. These modifications are often associated with enhanced receptor affinity or metabolic stability in drug development contexts .

Resorcinolic Lipids (e.g., Cytosporone A Analogs)

• Example : 3-Heptyl-3-hydroxy-5,7-dimethoxy-2-benzofuran-1(3H)-one .
• Structural Difference: Incorporates a long alkyl chain (heptyl) and hydroxyl group instead of the aryl amino substituent.
• Impact :
  • The alkyl chain enhances lipophilicity, favoring membrane permeability and bioaccumulation.
  • The hydroxyl group introduces polarity, balancing solubility for allelopathic or herbicidal activity .

Comparative Data Table

Compound Name	Substituent (Position 3)	Molecular Weight (g/mol)	Key Properties
3-[(4-Fluorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one (Target)	4-Fluorophenylamino	~343.3	Moderate solubility; planar conformation
3-[(3-Trifluoromethylphenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one	3-Trifluoromethylphenylamino	~393.3	High metabolic stability; lower solubility
3-[(4-Methylpyridin-2-yl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one	4-Methylpyridinylamino	~355.4	Improved solubility; steric bulk
3-Heptyl-3-hydroxy-5,7-dimethoxy-2-benzofuran-1(3H)-one (Cytosporone A analog)	Heptyl + hydroxyl	~336.4	High lipophilicity; membrane permeability

Key Research Findings

• Crystallography : Analogs like the trifluoromethyl derivative form isostructural crystals with triclinic symmetry, featuring planar molecular conformations except for perpendicularly oriented aryl groups .
• Electronic Effects : Fluorine and trifluoromethyl groups enhance electronegativity, stabilizing charge-transfer interactions in receptor binding .

Biological Activity

The compound 3-[(4-fluorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one is a benzofuran derivative that has attracted attention due to its potential biological activities. This article explores its pharmacological properties, particularly focusing on its antibacterial, antifungal, and anticancer activities, supported by relevant data tables and case studies.

Antibacterial Activity

Research has indicated that benzofuran derivatives exhibit significant antibacterial properties. A study conducted on various benzofuran compounds revealed that those with electron-withdrawing groups, such as fluorine, enhance their antibacterial efficacy against Gram-positive and Gram-negative bacteria.

Table 1: Antibacterial Activity of Benzofuran Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
3-[(4-Fluorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one	Staphylococcus aureus	50 µg/mL
	Escherichia coli	75 µg/mL
	Pseudomonas aeruginosa	100 µg/mL

The compound demonstrated effective inhibition against Staphylococcus aureus with an MIC of 50 µg/mL, indicating its potential as an antibacterial agent .

Antifungal Activity

In addition to antibacterial properties, the compound has shown promising antifungal activity. A comparative study of various benzofuran derivatives indicated that those containing methoxy groups significantly inhibit fungal growth.

Table 2: Antifungal Activity of Selected Benzofuran Derivatives

Compound	Fungal Strain	Minimum Inhibitory Concentration (MIC)
3-[(4-Fluorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one	Candida albicans	40 µg/mL
	Aspergillus niger	60 µg/mL

The compound exhibited an MIC of 40 µg/mL against Candida albicans, showcasing its potential as an antifungal agent .

Anticancer Activity

Emerging research suggests that benzofuran derivatives may possess anticancer properties. A study investigating the effects of various substituted benzofurans on human leukemia cells demonstrated significant cytotoxicity.

Case Study: Anticancer Efficacy
In vitro studies on human leukemia HL-60 cells revealed that the compound induced apoptosis in cancer cells at concentrations as low as 25 µM. The mechanism appears to involve the generation of reactive oxygen species (ROS), leading to cell death .

Table 3: Anticancer Activity of Benzofuran Derivatives

Compound	Cell Line	IC50 (µM)
3-[(4-Fluorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one	HL-60	25 µM
	MCF-7	30 µM

This data indicates a promising role for the compound in cancer therapy .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing benzofuran-1(3H)-one derivatives, such as 3-[(4-fluorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one?

• Methodological Answer : The core benzofuranone scaffold is typically synthesized via cyclization of substituted resorcinol derivatives. For example, Grignard reagent addition to dimethoxy-substituted benzofuran precursors (e.g., 6,7-dimethoxy-2-benzofuran-1(3H)-one) is a key step, as demonstrated in the synthesis of structurally similar compounds like 3-heptyl-3-hydroxy-5,7-dimethoxy-2-benzofuran-1(3H)-one . The fluorophenylamino group can be introduced via nucleophilic substitution or palladium-catalyzed coupling.

Q. How can researchers characterize the purity and structural integrity of this compound?

• Methodological Answer : Use a combination of spectroscopic techniques:

• ¹H/¹³C NMR : Confirm substitution patterns (e.g., methoxy groups at positions 6/7, fluorophenylamino at position 3). For example, ¹³C NMR of analogous fluorophenyl-substituted benzofuranones shows characteristic peaks for methoxy (~56 ppm) and fluorophenyl carbons (~115–160 ppm) .
• GC-MS/EI-HRMS : Verify molecular ion peaks and detect impurities (e.g., isomerization byproducts, as seen in GC-MS analysis of related compounds with ~2% impurities) .
• IR : Identify functional groups like carbonyl (C=O stretch ~1705 cm⁻¹) and NH/OH stretches .

Advanced Research Questions

Q. How can crystallographic tools like SHELX and ORTEP-3 resolve structural ambiguities in benzofuranone derivatives?

• Methodological Answer :

• SHELX : Refine crystal structures using high-resolution X-ray data. For example, SHELXL is robust for small-molecule refinement, even with twinned or disordered crystals, which are common in substituted benzofuranones .
• ORTEP-3 : Generate graphical representations of thermal ellipsoids to visualize bond lengths/angles and validate stereochemistry .

Q. What experimental strategies address contradictions in spectral data (e.g., NMR vs. MS)?

• Methodological Answer :

• Dynamic NMR : Resolve conformational isomerism (e.g., slow rotation of the fluorophenylamino group) by variable-temperature studies.
• Isotopic Labeling : Use ¹⁵N or ¹⁹F labeling to track unexpected fragmentation patterns in MS (e.g., discrepancies between EI-HRMS and theoretical values due to ionization artifacts) .
• X-ray Diffraction : Resolve ambiguities by determining absolute configuration .

Q. How can researchers optimize the synthesis of this compound for improved regioselectivity?

• Methodological Answer :

• Directed Ortho-Metalation : Use directing groups (e.g., methoxy) to control substitution patterns during aryl coupling steps.
• Microwave-Assisted Synthesis : Reduce reaction times and minimize side products (e.g., isomerization observed in traditional thermal methods) .
• Protecting Group Strategies : Temporarily block reactive sites (e.g., hydroxyl groups) to prevent undesired side reactions .

Q. What computational methods predict the compound’s electronic properties for structure-activity relationship (SAR) studies?

• Methodological Answer :

• DFT Calculations : Model frontier molecular orbitals (HOMO/LUMO) to predict reactivity and binding interactions.
• Molecular Docking : Screen against biological targets (e.g., enzymes inhibited by benzofuranones) using software like AutoDock.
• QSAR : Correlate substituent effects (e.g., fluorine’s electronegativity) with bioactivity .

Data Analysis and Application Questions

Q. How can allelopathic or herbicidal activity be systematically evaluated for this compound?

• Methodological Answer :

• Bioassay Design : Use seed germination inhibition assays (e.g., Arabidopsis thaliana) with dose-response curves.
• Mode of Action Studies : Compare activity to cytosporone A analogs, which disrupt plant cell membranes .
• Metabolomics : Track secondary metabolite changes in treated organisms via LC-MS .

Q. What strategies mitigate challenges in isolating minor isomers or impurities?

• Methodological Answer :

• Preparative HPLC : Separate isomers using chiral columns (e.g., amylose-based phases).
• Crystallization Screening : Exploit solubility differences in mixed solvents (e.g., THF/hexanes) .
• Chromatographic Traps : Use scavenger resins to remove reactive byproducts during synthesis .